Cas no 2228329-26-6 (3-(4-methanesulfonylphenyl)methyl-3-methoxyazetidine)

• Product Name: 3-(4-methanesulfonylphenyl)methyl-3-methoxyazetidine
• CAS No: 2228329-26-6
• MF: C₁₂H₁₇NO₃S
• MW: 255.333282232285
• CID: 6221021
• PubChem ID: 165638061
• Update Time: 2025-10-29

3-(4-methanesulfonylphenyl)methyl-3-methoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methanesulfonylphenyl)methyl-3-methoxyazetidine
• EN300-1989809
• 3-[(4-methanesulfonylphenyl)methyl]-3-methoxyazetidine
• 2228329-26-6

• Inchi： 1S/C12H17NO3S/c1-16-12(8-13-9-12)7-10-3-5-11(6-4-10)17(2,14)15/h3-6,13H,7-9H2,1-2H3
• InChI Key： HXTBOHSHZVSPFU-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)CC1(CNC1)OC)(=O)=O

Computed Properties

• Exact Mass: 255.09291458g/mol
• Monoisotopic Mass: 255.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 63.8Ų

Additional information on 3-(4-methanesulfonylphenyl)methyl-3-methoxyazetidine

Introduction to 3-(4-methanesulfonylphenyl)methyl-3-methoxyazetidine (CAS No. 2228329-26-6)

3-(4-methanesulfonylphenyl)methyl-3-methoxyazetidine, a compound with the CAS number 2228329-26-6, is a synthetic organic molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a wide range of biological activities. The unique structural features of 3-(4-methanesulfonylphenyl)methyl-3-methoxyazetidine make it an intriguing candidate for the development of novel therapeutic agents.

The chemical structure of 3-(4-methanesulfonylphenyl)methyl-3-methoxyazetidine consists of a central azetidine ring, which is substituted with a methoxy group at the 3-position and a 4-methanesulfonylphenylmethyl group at the 1-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it suitable for various applications in drug discovery and development.

Recent studies have highlighted the potential of 3-(4-methanesulfonylphenyl)methyl-3-methoxyazetidine in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent neuroprotective effects by modulating specific ion channels and receptors in the brain. The researchers found that 3-(4-methanesulfonylphenyl)methyl-3-methoxyazetidine can effectively reduce neuronal damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 3-(4-methanesulfonylphenyl)methyl-3-methoxyazetidine has also shown promise in the field of cancer research. A study published in Cancer Research demonstrated that this compound possesses antiproliferative activity against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action involves the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation. These findings suggest that 3-(4-methanesulfonylphenyl)methyl-3-methoxyazetidine could be a valuable lead compound for the development of novel anticancer drugs.

The synthesis of 3-(4-methanesulfonylphenyl)methyl-3-methoxyazetidine has been extensively studied, and several efficient synthetic routes have been reported in the literature. One common approach involves the reaction of 4-methanesulfonylbenzaldehyde with an appropriate azetidinone precursor, followed by reduction and methylation steps. This synthetic strategy allows for the preparation of high-purity samples of 3-(4-methanesulfonylphenyl)methyl-3-methoxyazetidine, which are essential for further biological evaluation and drug development.

The physicochemical properties of 3-(4-methanesulfonylphenyl)methyl-3-methoxyazetidine, such as its solubility, stability, and bioavailability, have also been investigated. These properties are crucial for optimizing the formulation and delivery methods of this compound in therapeutic applications. For example, studies have shown that 3-(4-methanesulfonylphenyl)methyl-3-methoxyazetidine exhibits good aqueous solubility and stability under physiological conditions, making it suitable for oral administration or intravenous injection.

In conclusion, 3-(4-methanesulfonylphenyl)methyl-3-methoxyazetidine (CAS No. 2228329-26-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover additional benefits and mechanisms of action, paving the way for its use in clinical settings.